Cas no 59796-90-6 (1,4-Dithiaspiro[4.4]nonane, 1-oxide)

• Product Name: 1,4-Dithiaspiro[4.4]nonane, 1-oxide
• CAS No: 59796-90-6
• MF: C₇H₁₂OS₂
• MW: 176.299579620361
• CID: 337265
• PubChem ID: 14437036
• Update Time: 2025-04-19

1,4-Dithiaspiro[4.4]nonane, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiaspiro[4.4]nonane, 1-oxide
• 1,4λ⁴-dithiaspiro[4.4]nonane 4-oxide
• DTXSID80560253
• XIBDKSGLXQEXGH-UHFFFAOYSA-N
• 1,4-dithiaspiro[4.4]nonane 1-oxide
• 1lambda4,4-dithiaspiro[4.4]nonan 1-oxid
• 1lambda~4~,4-Dithiaspiro[4.4]nonan-1-one
• 59796-90-6

• Inchi： 1S/C7H12OS2/c8-10-6-5-9-7(10)3-1-2-4-7/h1-6H2
• InChI Key： XIBDKSGLXQEXGH-UHFFFAOYSA-N
• SMILES： S1(CCSC21CCCC2)=O

Computed Properties

• Exact Mass: 176.03306
• Monoisotopic Mass: 176.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals